Cas no 1451040-52-0 (1-Pyrrolidin-1-ylcyclopropanecarboxylic acid)

• Product Name: 1-Pyrrolidin-1-ylcyclopropanecarboxylic acid
• CAS No: 1451040-52-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD23743584
• CID: 5046142
• PubChem ID: 17840543
• Update Time: 2026-02-28

1-Pyrrolidin-1-ylcyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-pyrrolidin-1-ylcyclopropanecarboxylic acid
• 1-(pyrrolidin-1-yl)cyclopropane-1-carboxylic acid
• 1-pyrrolidin-1-ylcyclopropane-1-carboxylic acid
• 1-Pyrrolidin-1-ylcyclopropanecarboxylic acid

• MDL： MFCD23743584
• Inchi： 1S/C8H13NO2/c10-7(11)8(3-4-8)9-5-1-2-6-9/h1-6H2,(H,10,11)
• InChI Key： BURBSIKURLMCBM-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N1CCCC1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Pyrrolidin-1-ylcyclopropanecarboxylic acid

Recent Advances in the Study of 1-Pyrrolidin-1-ylcyclopropanecarboxylic acid (CAS: 1451040-52-0)

1-Pyrrolidin-1-ylcyclopropanecarboxylic acid (CAS: 1451040-52-0) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential clinical implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1-Pyrrolidin-1-ylcyclopropanecarboxylic acid via a palladium-catalyzed cyclopropanation reaction. The study emphasized the compound's stability under physiological conditions, making it an attractive candidate for further pharmacological evaluation. Additionally, the compound's ability to act as a precursor for more complex structures was highlighted, showcasing its utility in fragment-based drug design.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The results indicated that derivatives of 1-Pyrrolidin-1-ylcyclopropanecarboxylic acid exhibited selective inhibition of HDAC6, with IC50 values in the nanomolar range. This specificity suggests potential applications in targeted cancer therapies, particularly for malignancies resistant to conventional treatments.

Beyond its role in oncology, recent research has explored the compound's neuroprotective properties. A 2024 preprint in ChemRxiv reported that 1-Pyrrolidin-1-ylcyclopropanecarboxylic acid derivatives could mitigate oxidative stress in neuronal cells, offering a promising avenue for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study utilized in vitro models to demonstrate the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-Pyrrolidin-1-ylcyclopropanecarboxylic acid derivatives. A recent review in Expert Opinion on Drug Discovery underscored the need for further in vivo studies to assess bioavailability and toxicity profiles. Nevertheless, the compound's structural flexibility and demonstrated biological activities position it as a valuable scaffold for future drug development efforts.

In conclusion, 1-Pyrrolidin-1-ylcyclopropanecarboxylic acid (CAS: 1451040-52-0) represents a promising candidate in the realm of medicinal chemistry. Its diverse applications—from oncology to neurology—highlight its potential to address unmet medical needs. Continued research into its derivatives and mechanisms of action will be crucial for translating these findings into clinically viable therapies.